Cas no 6250-85-7 (1H-Pyrrole-2,5-diacetic acid)

1H-Pyrrole-2,5-diacetic acid structure
1H-Pyrrole-2,5-diacetic acid structure
Product Name:1H-Pyrrole-2,5-diacetic acid
CAS No:6250-85-7
MF:C8H9NO4
MW:183.161362409592
CID:1115021
PubChem ID:14887614
Update Time:2025-04-20

1H-Pyrrole-2,5-diacetic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2,5-diacetic acid
    • 2-[5-(carboxymethyl)-1H-pyrrol-2-yl]acetic acid
    • 2,2'-(1H-Pyrrole-2,5-diyl)diacetic acid
    • 6250-85-7
    • DTXSID60565009
    • Inchi: 1S/C8H9NO4/c10-7(11)3-5-1-2-6(9-5)4-8(12)13/h1-2,9H,3-4H2,(H,10,11)(H,12,13)
    • InChI Key: JSMHPSSGRUZKOR-UHFFFAOYSA-N
    • SMILES: OC(CC1=CC=C(CC(=O)O)N1)=O

Computed Properties

  • Exact Mass: 183.05315777g/mol
  • Monoisotopic Mass: 183.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 90.4Ų
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